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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842

For Researchers, Scientists, and Drug Development Professionals

Divinyl tetramethyldisiloxane, a key organosilicon compound, plays a pivotal role in the
synthesis of a wide array of silicon-based polymers. Its unique chemical structure, featuring two
vinyl functional groups, allows it to serve as a crucial crosslinking agent and monomer in the
production of silicone elastomers, resins, and other specialty materials. This technical guide
provides an in-depth look at the core physical properties of divinyl tetramethyldisiloxane,
namely its boiling point and density, supported by experimental context and a conceptual
workflow for its application.

Core Physical Properties

The physical characteristics of divinyl tetramethyldisiloxane are fundamental to its
application in various chemical processes. The boiling point dictates the temperature range for
its handling and purification, while its density is critical for accurate measurements and process

modeling.
Physical Property Value Conditions
N ) Standard atmospheric
Boiling Point 139 °C
pressure[1][2][3]
Density 0.811 g/cm?3 At 25 °C[1]
0.809 g/mL At 25 °C[2]
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Experimental Protocols

The determination of these physical properties relies on standardized laboratory techniques.

Boiling Point Determination: The boiling point of divinyl tetramethyldisiloxane is typically
determined through distillation. In this process, the liquid is heated in a distillation apparatus.
The temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure, and the liquid actively boils, is recorded as the boiling point. This is a standard
method for purifying liquids and determining their boiling points.

Density Measurement: The density of liquid divinyl tetramethyldisiloxane is measured using
a pycnometer or a digital density meter at a controlled temperature, typically 25 °C. The mass
of a known volume of the substance is accurately measured, and the density is calculated by
dividing the mass by the volume.

Conceptual Workflow: Synthesis and Application

The following diagram illustrates a simplified workflow from the synthesis of divinyl
tetramethyldisiloxane to its application in polymer synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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